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Introduction

In toxicology and drug development, determining the potential adverse effects of a chemical
substance on biological organisms is a critical step. Dose-response analysis is a fundamental
tool used to quantify these effects. While the LC50 (the concentration of a substance that is
lethal to 50% of a test population) is a widely used metric for acute toxicity, the LC10 (the
concentration estimated to cause a 10% lethal effect) is becoming increasingly important for
assessing sublethal and low-effect concentrations. This is particularly relevant in environmental
risk assessment and for establishing safe exposure limits for pharmaceuticals.

Probit analysis is a robust statistical method used to analyze quantal (all-or-nothing) dose-
response data, such as mortality. It transforms the sigmoidal dose-response curve into a linear
relationship, allowing for the accurate estimation of various lethal concentrations (LCx) and
their confidence limits.[1][2][3] This application note provides a detailed protocol for conducting
an acute toxicity bioassay using Daphnia sp., followed by the application of probit analysis to
determine the LC10 value.

Principle of Probit Analysis

Probit analysis is a type of regression used for binomial response variables (e.g., alive/dead).
[2] The core principle involves the transformation of the percentage of responding organisms
into "probits” (probability units). This transformation linearizes the typical sigmoid dose-
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response curve, enabling the use of linear regression to model the relationship between the
logarithm of the concentration and the response. From this linear model, any LCx value can be
estimated.

Experimental Protocol: Acute Immobilisation Test
with Daphnia sp. (adapted from OECD Guideline
202)

This protocol describes a 48-hour acute immobilisation test using the freshwater crustacean
Daphnia magna.[4][5][6][7][8] Immobilisation is used as an endpoint as it is a clear sublethal
effect that precedes mortality.

3.1. Materials

e Test organism: Daphnia magna neonates (<24 hours old)

o Test substance (drug or chemical)

» Reconstituted hard water (or other suitable culture medium)
» Glass beakers or other suitable test vessels

» Pipettes and glassware for preparing test solutions

e Incubator or temperature-controlled room (20 £ 1°C)
 Light source providing a 16:8 hour light:dark photoperiod

e pH meter and dissolved oxygen meter

Statistical software with probit analysis capabilities (e.g., R, SPSS, Minitab)[9][10]
3.2. Method

» Range-Finding Test (Preliminary Test):
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o To determine the appropriate range of concentrations for the definitive test, a preliminary
range-finding test is conducted.

o Prepare a wide range of concentrations of the test substance (e.g., 0.01, 0.1, 1, 10, 100
mg/L) and a control (culture medium only).

o Place 5 daphnids in each test vessel containing the test solutions. Use at least two
replicates per concentration.

o Observe immobilisation at 24 and 48 hours. Immobilisation is defined as the inability to
swim within 15 seconds after gentle agitation of the test vessel.[6]

o The results of the range-finding test will inform the concentration range for the definitive
test, which should bracket the expected LC10 value.

Definitive Test:

o Based on the range-finding test, select at least five test concentrations in a geometric
series. The concentrations should be chosen to elicit a range of responses, ideally from
0% to 100% immobilisation, with several concentrations causing partial responses. To
accurately determine LC10, it is crucial to have at least two concentrations that result in a
response between 0% and 20%.

o Prepare the test solutions and a control. It is recommended to analytically verify the
concentrations of the test substance.

o Use at least 20 daphnids per concentration, divided among four replicates (5 daphnids per
replicate).

o Expose the daphnids to the test solutions for 48 hours under the same conditions as the
range-finding test (20 £ 1°C, 16:8h light:dark photoperiod).

o Do not feed the daphnids during the test.[6]

o Record the number of immobilised daphnids in each replicate at 24 and 48 hours.
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Data Analysis: Probit Analysis for LC10
Determination

The following steps outline the process of analyzing the collected data using probit analysis to
determine the LC10.

Data Collection: For each test concentration, record the total number of daphnids and the
number of immobilised daphnids at the 48-hour time point.

Probit Transformation:
o Calculate the proportion of immobilised daphnids at each concentration.

o Convert these proportions to probits using statistical software or probit tables. The probit
transformation converts the sigmoidal dose-response curve into a straight line.

Linear Regression:

o Perform a linear regression of the probit values against the logarithm (base 10) of the test
concentrations.

o The regression will yield an equation of the form: Probit(p) = a + b * log(Concentration),
where 'a’ is the intercept and 'b' is the slope.

LC10 Calculation:

o Determine the probit value corresponding to a 10% response from a probit table or using
the inverse normal distribution function. The probit for 10% is approximately 3.72.

o Use the regression equation to calculate the log(Concentration) that corresponds to this
probit value.

o The antilog of this value is the estimated LC10.

Confidence Limits: Calculate the 95% confidence limits for the LC10 value. This provides a
range within which the true LC10 is likely to fall.
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Data Presentation

Quantitative data from the dose-response study and the probit analysis should be summarized
in a clear and structured table.

. Log1l0 Number Proportion

Concentrati Number of . . .

(Concentrat . Immobilise Immobilise Probit
on (mgl/L) . Daphnids

ion) d d
Control - 20 0 0.00
0.5 -0.301 20 1 0.05 3.36
1.0 0.000 20 2 0.10 3.72
2.0 0.301 20 5 0.25 4.33
4.0 0.602 20 11 0.55 5.13
8.0 0.903 20 18 0.90 6.28

Table 1: Example Dose-Response Data for Daphnia magna Acute Immobilisation Test.

95% Confidence Limits

Parameter Estimated Value (mgI/L)

(mgiL)
LC10 1.00 0.65-1.35
Slope of Probit Line 2.5

Table 2: Summary of Probit Analysis Results for LC10 Determination.[11]

Visualizations
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Caption: Experimental workflow for LC10 determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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